Zirconium;dihydrate
Overview
Description
Zirconium;dihydrate is a useful research compound. Its molecular formula is H4O2Zr and its molecular weight is 127.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Nuclear, Chemical Processing, and Biomedical Applications : Zirconium is noted for its low thermal neutron cross-section, high corrosion resistance, and biocompatibility, making it suitable for these industries. For instance, powder spray laser additive manufacturing technology has been used to deposit commercially pure zirconium on zirconium alloy substrates, showcasing its versatility in various applications (Harooni et al., 2016).
Study of Fundamental Thermodynamic Properties : Understanding zirconium's equation of state (EOS) and phase stability is crucial for a better comprehension of its crystal, chemical, and physical properties. This knowledge aids in the development of theoretical models in computational physics (Zhao et al., 2005).
High-Temperature Applications : Zirconium diboride (ZrB₂) finds use in thermal protection systems in reentry vehicles, high-temperature electrodes, and thermowell tubes. Its refractory nature and resistance to high temperatures make it a strategic material in these contexts (Sonber & Suri, 2011).
Water Treatment : Zirconium's distinct features are explored in water treatment, especially in the adsorption process. Its non-toxicity, reusability, and ability to be modified for targeting specific pollutants make it an efficient and versatile sorbent (Sonal & Mishra, 2021).
Catalysis : Sulfated zirconium oxide forms a highly acidic catalyst, suited for industrial processes like hydrocarbon isomerization, methanol conversion to hydrocarbons, and various other reactions. Its surface properties can be modified, enhancing its effectiveness as a catalyst (Yadav & Nair, 1999).
Environmental Studies : Understanding the phytoavailability of zirconium in relation to soil characteristics and its initial form is crucial for assessing the environmental impact of its use in various industries (Ferrand et al., 2006).
Properties
IUPAC Name |
zirconium;dihydrate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2H2O.Zr/h2*1H2; | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYTCNKUFARLLTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.[Zr] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H4O2Zr | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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